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Compound of Interest

Compound Name: Chlorthal-dimethyl-d6

Cat. No.: B12396619

An In-depth Technical Guide to Chlorthal-dimethyl-d6

Introduction

Chlorthal-dimethyl (IUPAC name: dimethyl 2,3,5,6-tetrachlorobenzene-1,4-dicarboxylate) is a
pre-emergent herbicide used to control annual grasses and various broadleaf weeds.[1] Its
deuterated analogue, Chlorthal-dimethyl-d6, is a stable, isotopically labeled version of the
parent compound where the six hydrogen atoms of the two methyl groups are replaced with
deuterium. This substitution makes it an ideal internal standard for quantitative analysis in
various complex matrices.[2] The addition of deuterium results in a compound that is
chemically identical to the parent molecule but has a higher molecular weight, allowing it to be
distinguished by mass spectrometry. This guide provides a comprehensive overview of the
physical and chemical characteristics of Chlorthal-dimethyl-d6, along with detailed
experimental protocols for its use.

Physical and Chemical Properties

The core physical and chemical properties of Chlorthal-dimethyl-d6é are primarily based on its
non-deuterated form, Chlorthal-dimethyl, with the key difference being its molecular weight.
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Property Value

IUPAC Name dimethyl 2,3,5,6-tetrachlorobenzene-1,4-
dicarboxylate

Synonyms Dimethyl tetrachloroterephthalate-d6, DCPA-d6

CAS Number 1861-32-1 (for non-deuterated form)[3][4]

Molecular Formula C10D6ClaO4[2]

Molecular Weight 338.00 g/mol [2]

Non-Deuterated Molecular Weight 331.95 g/mol [3]

Appearance Colorless to grey crystalline powder[3]

Melting Point 156 °C[3][5]

Boiling Point 345 °CJ3]

Density 1.56 g/cm3[3]

0.5 mg/L @ 25 °C (for non-deuterated form)[1]

Water Solubility 5]

Vapor Pressure 0.33 mPa @ 25 °C (for non-deuterated form)[5]

Soluble in benzene, toluene, acetone, and

Solubility in Other Solvents )
carbon tetrachloride[4][5]

Chemical Characteristics
Stability and Reactivity

Chlorthal-dimethyl is chemically stable under recommended storage conditions, typically in a
cool, well-ventilated area away from light and moisture.[6] It is stable to hydrolysis in
moderately acidic to alkaline water (pH 5.0 to 9.0).[5] The primary route of degradation in the
environment is through microbial action in the soil.[1][7] It is incompatible with strong acids,
alkalis, and strong oxidizing or reducing agents.[6] Under fire conditions, it may decompose
and emit toxic fumes.[6]

Environmental Fate
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In soil, Chlorthal-dimethyl is moderately persistent, with a half-life ranging from 14 to 100 days,
depending on conditions such as soil moisture.[5] The primary degradation pathway is aerobic
biotransformation, which first produces monomethyl tetrachloroterephthalate (MTP) and
subsequently tetrachloroterephthalic acid (TPA).[1][7] While the parent compound has low
water solubility and is not expected to leach significantly, its metabolite TPA is more mobile and
persistent, with the potential to leach into groundwater.[1][7] Volatilization from soil can be a
significant dissipation route, especially at higher temperatures.[1][8]

Experimental Protocols

Chlorthal-dimethyl-d6 is primarily used as an internal standard for the quantification of
Chlorthal-dimethyl in environmental samples by isotope dilution mass spectrometry. The
following is a generalized protocol for its use in soil analysis via Gas Chromatography-Mass
Spectrometry (GC-MS).

Objective

To accurately determine the concentration of Chlorthal-dimethyl in a soil sample using
Chlorthal-dimethyl-d6 as an internal standard to correct for matrix effects and variations in
extraction and analysis.

Materials

e Soil sample

Chlorthal-dimethyl-d6 spiking solution (certified concentration)

Extraction solvent (e.g., 1:1 acetone/hexane)

Anhydrous sodium sulfate

Solid Phase Extraction (SPE) cartridges (e.g., Florisil)

GC-MS system with a suitable capillary column (e.g., DB-5ms or equivalent)

Methodology

1. Sample Preparation and Extraction:
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Homogenize the soil sample to ensure uniformity.

Weigh approximately 10 g of the homogenized soil into a beaker.

Spike the sample with a known volume and concentration of the Chlorthal-dimethyl-d6
internal standard solution.

Mix the sample with anhydrous sodium sulfate to remove moisture.
Transfer the sample to an extraction cell or flask.

Extract the sample using a suitable method such as Accelerated Solvent Extraction (ASE) or
sonication with the extraction solvent.

. Extract Cleanup:

Concentrate the raw extract to approximately 1 mL using a gentle stream of nitrogen or a
rotary evaporator.

Perform a solvent exchange into hexane if necessary.

Condition an SPE cartridge according to the manufacturer's instructions.

Load the concentrated extract onto the SPE cartridge.

Wash the cartridge with a non-polar solvent (e.g., hexane) to remove interferences.

Elute the target analytes (Chlorthal-dimethyl and Chlorthal-dimethyl-d6) with a more polar
solvent mixture (e.g., ethyl acetate/hexane).

Concentrate the eluate to a final volume of 1 mL for GC-MS analysis.
. GC-MS Analysis:
Injector: 250°C, splitless mode.

Column: 30 m x 0.25 mm ID x 0.25 pym film thickness.
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Oven Program: Initial temperature of 60°C, hold for 2 minutes, ramp to 280°C at 10°C/min,
hold for 5 minutes.

Mass Spectrometer: Operate in Electron lonization (EI) mode and use Selected lon
Monitoring (SIM) for enhanced sensitivity and selectivity.

SIM lons:

o Chlorthal-dimethyl: Monitor characteristic ions (e.g., m/z 299, 301, 330).
o Chlorthal-dimethyl-d6: Monitor corresponding shifted ions (e.g., m/z 305, 307, 336).

. Quantification:

Prepare a multi-point calibration curve by analyzing standards with known concentrations of
native Chlorthal-dimethyl and a constant concentration of Chlorthal-dimethyl-d6.

For each standard and sample, calculate the ratio of the peak area of the quantification ion
for Chlorthal-dimethyl to the peak area of the quantification ion for Chlorthal-dimethyl-d6.

Plot this ratio against the concentration of the native standard to generate a linear calibration

curve.

Calculate the concentration of Chlorthal-dimethyl in the sample extract using the response
factor from the calibration curve and the known concentration of the added internal standard.

Visualizations

The following diagrams illustrate the analytical workflow and the principle of isotope dilution
using Chlorthal-dimethyl-d6.
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Experimental Workflow for Chlorthal-dimethyl Analysis
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Caption: Experimental workflow for soil analysis using Chlorthal-dimethyl-d6.
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Logical Relationship in Isotope Dilution Analysis
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Caption: Logical relationship of isotope dilution using Chlorthal-dimethyl-d6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12396619#physical-and-chemical-characteristics-of-
chlorthal-dimethyl-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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